Cas no 2228642-19-9 (tert-butyl N-1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentylcarbamate
• CAS No: 2228642-19-9
• MF: C₁₄H₂₆F₂N₂O₂
• MW: 292.365251064301
• CID: 5835363
• PubChem ID: 165827591
• Update Time: 2025-06-11

tert-butyl N-1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentylcarbamate
• 2228642-19-9
• tert-butyl N-[1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentyl]carbamate
• EN300-1872918

• Inchi： 1S/C14H26F2N2O2/c1-12(2,3)20-11(19)18-14(7-5-6-8-14)9-13(4,17)10(15)16/h10H,5-9,17H2,1-4H3,(H,18,19)
• InChI Key： VLAWZSHJPFGUAV-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1(CCCC1)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 292.19623440g/mol
• Monoisotopic Mass: 292.19623440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentylcarbamate (CAS No. 2228642-19-9)

The compound tert-butyl N-1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentylcarbamate (CAS No. 2228642-19-9) is a specialized organic intermediate with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the cyclopentylcarbamate backbone and difluoromethyl substitution, make it a valuable building block for drug discovery. In recent years, the demand for such fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, aligning with the growing focus on precision medicine and targeted therapies.

Researchers and pharmaceutical developers frequently search for high-purity intermediates like CAS 2228642-19-9 to streamline the synthesis of novel bioactive molecules. The presence of both amino and carbamate functional groups in this compound allows for versatile derivatization, catering to the needs of peptide mimetics and small-molecule inhibitors. This aligns with trending topics in AI-driven drug design, where computational models prioritize structurally diverse scaffolds for kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, the tert-butyl protecting group in tert-butyl N-1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentylcarbamate offers stability during multi-step reactions, a feature highly valued in parallel synthesis and combinatorial chemistry. The compound’s stereochemical complexity also makes it relevant to discussions on chiral auxiliaries and asymmetric synthesis, which dominate forums and publications focused on green chemistry and atom economy.

Analytical challenges associated with this compound, such as HPLC method development and mass spectrometry characterization, are frequently addressed in peer-reviewed journals. Its fluorine-rich structure necessitates specialized techniques like 19F-NMR, a topic gaining traction in analytical chemistry circles. These technical nuances position CAS 2228642-19-9 as a case study for modern quality-by-design (QbD) approaches in process chemistry.

In the context of intellectual property, derivatives of cyclopentylcarbamate scaffolds have appeared in recent patents for neurodegenerative disease therapeutics and anti-inflammatory agents. This connection to translational research underscores the compound’s commercial potential, particularly in markets prioritizing orphan drugs and personalized therapeutics. Regulatory guidelines for such intermediates, including ICH stability testing protocols, further highlight its relevance to GMP manufacturing standards.

Environmental and safety profiles of fluorinated building blocks like tert-butyl N-1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentylcarbamate are increasingly scrutinized under REACH and green solvent initiatives. This aligns with industry shifts toward sustainable synthesis, where bio-based reagents and catalytic fluorination methods are hotly debated. Such trends make technical discussions around this compound’s lifecycle assessment particularly timely.

For procurement specialists, key search terms like CAS 2228642-19-9 supplier or tert-butyl carbamate bulk price reflect the compound’s niche market dynamics. Its classification as a non-hazardous intermediate (when handled appropriately) facilitates global logistics, though cold chain storage recommendations may apply due to its hydrolytic sensitivity. These practical considerations are critical for CDMO partnerships in contract research ecosystems.

In summary, tert-butyl N-1-(2-amino-3,3-difluoro-2-methylpropyl)cyclopentylcarbamate exemplifies the intersection of medicinal chemistry innovation and process optimization. Its multifaceted applications—from protease inhibitor development to radiopharmaceutical labeling—ensure sustained academic and industrial interest, particularly as fluorine chemistry continues to redefine modern drug discovery paradigms.